Cas no 52786-18-2 (2-Pentenal, 2-methyl-4-oxo- (9CI))

• Product Name: 2-Pentenal, 2-methyl-4-oxo- (9CI)
• CAS No: 52786-18-2
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 937469
• PubChem ID: 6506659
• Update Time: 2025-04-19

2-Pentenal, 2-methyl-4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 2-methyl-4-oxo- (9CI)
• 52786-18-2
• DB-246806
• (2E)-2-methyl-4-oxo-2-pentenal
• 99948-49-9
• SCHEMBL11980402
• (E)-2-methyl-4-oxopent-2-enal
• 2-Pentenal,2-methyl-4-oxo-,(E)-(9ci)

• Inchi： 1S/C6H8O2/c1-5(4-7)3-6(2)8/h3-4H,1-2H3/b5-3+
• InChI Key： PFLPZDBOPDYOJU-HWKANZROSA-N
• SMILES： O=C(C)/C=C(/C=O)\C

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14